7-hydroxy-3-phenyl-8-(pyrrolidin-1-ylmethyl)-2H-chromen-2-one
Description
7-hydroxy-3-phenyl-8-(pyrrolidin-1-ylmethyl)-2H-chromen-2-one, also known as HPMC, is a synthetic compound that belongs to the class of coumarin derivatives. It is a potent bioactive molecule that has shown promising results in various scientific research applications.
Scientific Research Applications
Drug Discovery and Development
The pyrrolidine ring present in the compound is a common feature in many biologically active compounds used in drug discovery . The saturated five-membered ring structure allows for efficient exploration of pharmacophore space and contributes to the stereochemistry of the molecule. This compound could potentially be used in the development of new medications, particularly due to its ability to adopt various stereochemical configurations which can lead to different biological activities.
Anticonvulsant Activity
Compounds with the pyrrolidine structure have been shown to exhibit anticonvulsant activity . This particular compound could be investigated for its efficacy in seizure control, comparing its effectiveness with established anticonvulsants like ethosuximide and valproic acid.
Antiproliferative Action Against Cancer Cells
Alkylaminophenol compounds, which share a similar structure with our compound of interest, have been used in cancer treatment due to their antiproliferative properties . This compound could be synthesized and tested for its potential to inhibit the growth of cancer cells, contributing to the discovery of new anticancer drugs.
Nonlinear Optical (NLO) Materials
The compound’s structure is suitable for investigation in the field of nonlinear optical materials. Studies could focus on its NLO properties, such as second harmonic generation, which are valuable in the development of optical devices .
Quantum Chemical Calculations
The compound can be used as a model for quantum chemical calculations to predict various molecular properties, such as bond lengths, angles, and dihedral angles, as well as electronic properties like HOMO and LUMO energies . These calculations are essential for understanding the behavior of molecules in different environments and can aid in the design of new compounds with desired properties.
Synthetic Chemistry
Due to the presence of reactive groups such as the hydroxymethyl and pyrrolidine, this compound can be a key intermediate in synthetic chemistry. It could be used to synthesize a wide range of other compounds, including those with pharmaceutical applications .
properties
IUPAC Name |
7-hydroxy-3-phenyl-8-(pyrrolidin-1-ylmethyl)chromen-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO3/c22-18-9-8-15-12-16(14-6-2-1-3-7-14)20(23)24-19(15)17(18)13-21-10-4-5-11-21/h1-3,6-9,12,22H,4-5,10-11,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWBFDBLAVCCXPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2=C(C=CC3=C2OC(=O)C(=C3)C4=CC=CC=C4)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-hydroxy-3-phenyl-8-(pyrrolidin-1-ylmethyl)-2H-chromen-2-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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